Cas no 50418-68-3 ((2S)-2-hexyloxirane)

• Product Name: (2S)-2-hexyloxirane
• CAS No: 50418-68-3
• MF: C₈H₁₆O
• MW: 128.212042808533
• MDL: MFCD00270134
• CID: 367186
• PubChem ID: 1620685
• Update Time: 2025-04-19

(2S)-2-hexyloxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-hexyl-,(2S)-
• (S)-(-)-1,2-EPOXYOCTANE
• (S)-(?)-1,2 -Epoxyoctane
• (S)-(-)-1-Octene oxide
• (S)-(-)-2-Hexyloxirane
• (S)-1,2-epoxyoctane
• (S)-1,2-epoxy-octane
• (S)-1-octene oxide
• (S)-2-hexyloxirane
• 1,2-epoxyoctane
• 1-octene epoxide
• AC1LUY1D
• AG-F-69532
• CTK4J2587
• (2S)-2-hexyloxirane

• MDL： MFCD00270134
• Inchi： 1S/C8H16O/c1-2-3-4-5-6-8-7-9-8/h8H,2-7H2,1H3/t8-/m0/s1
• InChI Key： NJWSNNWLBMSXQR-QMMMGPOBSA-N
• SMILES： O1C[C@@H]1CCCCCC

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 71
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.835 g/mL at 20 °C(lit.)
• Flash Point: 37 °C
• Refractive Index: n20/D 1.421
• Solubility: Not available

(2S)-2-hexyloxirane Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 16-26-36
• FLUKA BRAND F CODES：9-21
• Hazardous Material Identification：
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides